Cas no 1445995-75-4 (2'-Hydroxy-2,2,2,6'-tetrafluoroacetophenone)

• Product Name: 2'-Hydroxy-2,2,2,6'-tetrafluoroacetophenone
• CAS No: 1445995-75-4
• MF: C₈H₄F₄O₂
• MW: 208.109776496887
• CID: 1314855
• PubChem ID: 75360929
• Update Time: 2025-05-26

2'-Hydroxy-2,2,2,6'-tetrafluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(2-fluoro-6-hydroxyphenyl)ethanone
• 2,2,2-trifluoro-1-(2-fluoro-6-hydroxyphenyl)ethan-1-one
• MFCD25541879
• VHC99575
• 2'-Hydroxy-2,2,2,6'-tetrafluoroacetophenone
• 1445995-75-4
• PS-11434
• AS-813/43501953
• AKOS023126756
• 1-(2-Fluoro-6-hydroxyphenyl)-2,2,2-trifluoroethan-1-one, 3-Fluoro-2-(trifluoroacetyl)phenol

• Inchi： 1S/C8H4F4O2/c9-4-2-1-3-5(13)6(4)7(14)8(10,11)12/h1-3,13H
• InChI Key： KSFNFJLUGOPZQK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C(F)(F)F)=O)O

Computed Properties

• Exact Mass: 208.01474201g/mol
• Monoisotopic Mass: 208.01474201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2'-Hydroxy-2,2,2,6'-tetrafluoroacetophenone

Research Brief on 2'-Hydroxy-2,2,2,6'-tetrafluoroacetophenone (CAS: 1445995-75-4) in Chemical Biology and Pharmaceutical Applications

The compound 2'-Hydroxy-2,2,2,6'-tetrafluoroacetophenone (CAS: 1445995-75-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound's fluorinated aromatic structure makes it a promising candidate for various applications, including drug development and chemical biology probes.

Recent studies have highlighted the synthetic pathways for 2'-Hydroxy-2,2,2,6'-tetrafluoroacetophenone, emphasizing its efficient production through fluorination reactions. Researchers have optimized the synthesis process to achieve high yields and purity, which is critical for its application in pharmaceutical research. The compound's stability under physiological conditions has also been investigated, revealing its suitability for in vitro and in vivo studies. These advancements in synthesis and characterization have paved the way for further exploration of its biological activities.

In terms of biological activity, 2'-Hydroxy-2,2,2,6'-tetrafluoroacetophenone has shown promising results as a modulator of specific enzymatic pathways. Preliminary studies indicate its potential to inhibit key enzymes involved in inflammatory and oxidative stress responses. For instance, research has demonstrated its ability to interact with cyclooxygenase-2 (COX-2) and other targets, suggesting its utility in developing anti-inflammatory agents. These findings are supported by molecular docking studies, which reveal strong binding affinities and favorable interaction profiles with target proteins.

Moreover, the compound's fluorinated structure has been explored for its role in enhancing drug bioavailability and metabolic stability. Fluorination is a well-established strategy in medicinal chemistry to improve pharmacokinetic properties, and 2'-Hydroxy-2,2,2,6'-tetrafluoroacetophenone exemplifies this approach. Recent pharmacokinetic studies have shown that the compound exhibits favorable absorption and distribution profiles, making it a viable candidate for further drug development. Its potential as a prodrug or intermediate in the synthesis of more complex therapeutic agents is also under investigation.

In conclusion, 2'-Hydroxy-2,2,2,6'-tetrafluoroacetophenone (CAS: 1445995-75-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its optimized synthesis, biological activity, and pharmacokinetic properties highlight its potential for therapeutic applications. Future research should focus on expanding its biological target repertoire and exploring its efficacy in preclinical models. This compound exemplifies the intersection of synthetic chemistry and drug discovery, offering new avenues for innovation in the field.